3-(Allyl-benzyloxycarbonyl-amino)-propionic acid

• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 3-[phenylmethoxycarbonyl(prop-2-enyl)amino]propanoic acid
• InChI: InChI=1S/C14H17NO4/c1-2-9-15(10-8-13(16)17)14(18)19-11-12-6-4-3-5-7-12/h2-7H,1,8-11H2,(H,16,17)
• InChI Key: CWFBSLYVEWJRPB-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CCC(=O)O)C(=O)OCC1=CC=CC=C1

Description

3-(Allyl-benzyloxycarbonyl-amino)-propionic acid is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g (11.2 mmol) 3-benzyloxycarbonylamino-propionic acid in 30 ml DMF and 30 ml THF are added 1.34 g (33.6 mmol, 60% suspension in mineral oil) NaH and the mixture is heated at 60° C. for 3 h. After cooling down 1.42 ml (16.8 mmol) allyl bromide are added. After stirring for 40 h at rt the mixture is diluted with 10% citric acid and extracted three times with EtOAc. The combined organic layers are washed with water, dried with sodium sulfate and the volatiles are removed in vacuo. The residue is chromatographed on silica gel (hexane/EtOAc 3:1), yielding the title product.